Cas no 89124-32-3 (4-Amino-3-hydrazino-6-methyl-4H-1,2,4triazin-5-one)

• Product Name: 4-Amino-3-hydrazino-6-methyl-4H-1,2,4triazin-5-one
• CAS No: 89124-32-3
• MF: C₄H₈N₆O
• MW: 156.14591884613
• MDL: MFCD01956774
• CID: 993615
• PubChem ID: 4310513
• Update Time: 2025-09-20

4-Amino-3-hydrazino-6-methyl-4H-1,2,4triazin-5-one Chemical and Physical Properties

Names and Identifiers

• AKOS BC-2974
• SMR000424944
• MLS001044396
• AKOS000274324
• CHEMBL570052
• CS-0282876
• Oprea1_809656
• Oprea1_523928
• EN300-236204
• 4-amino-3-hydrazino-6-methyl-1,2,4-triazin-5-one
• 4-amino-3-hydrazinyl-6-methyl-1,2,4-triazin-5-one
• HMS2777O20
• 4-Amino-3-hydrazino-6-methyl-4H-[1,2,4]triazin-5-one
• 89124-32-3
• 4-Amino-3-hydrazono-6-methyl-3,4-dihydro-1,2,4-triazin-5(2h)-one
• 4-AMINO-3-HYDRAZINO-6-METHYL-1,2,4-TRIAZIN-5(4H)-ONE
• DTXSID00401811
• 4-amino-3-hydrazinyl-6-methyl-4,5-dihydro-1,2,4-triazin-5-one
• SCHEMBL4651327
• F0896-0453
• 4-amino-3-hydrazinyl-6-methyl-1,2,4-triazin-5(4H)-one
• STK858705
• 4-Amino-3-hydrazino-6-methyl-4H-1,2,4triazin-5-one

• MDL： MFCD01956774
• Inchi： 1S/C4H8N6O/c1-2-3(11)10(6)4(7-5)9-8-2/h5-6H2,1H3,(H,7,9)
• InChI Key： KFFPBWZQPPESLP-UHFFFAOYSA-N
• SMILES： O=C1C(C)=NN=C(NN)N1N

Computed Properties

• Exact Mass: 156.07595890g/mol
• Monoisotopic Mass: 156.07595890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,2,4-triazines

Additional information on 4-Amino-3-hydrazino-6-methyl-4H-1,2,4triazin-5-one

Comprehensive Overview of Compound CAS No. 89124-32-3 and Product AKOS BC-2974

The compound with the CAS number 89124-32-3 and the product name AKOS BC-2974 represent significant advancements in the field of chemical and biomedical research. These entities have garnered considerable attention due to their unique properties and potential applications in drug discovery, molecular biology, and synthetic chemistry. This detailed introduction aims to provide an in-depth exploration of these compounds, emphasizing their structural characteristics, biochemical interactions, and recent applications in cutting-edge research.

Structural and Chemical Properties: The compound identified by CAS No. 89124-32-3 belongs to a class of heterocyclic molecules characterized by a complex aromatic system. Its molecular structure incorporates multiple functional groups that contribute to its reactivity and biological activity. Detailed spectroscopic analyses, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), have elucidated its precise chemical composition and conformational stability. The presence of specific aromatic rings and substituents enhances its solubility in both polar and non-polar solvents, making it versatile for various experimental conditions.

On the other hand, AKOS BC-2974 is a meticulously synthesized derivative of 89124-32-3, engineered to optimize its pharmacokinetic profiles. This derivative exhibits improved metabolic stability and enhanced binding affinity to target proteins, making it a promising candidate for therapeutic intervention. The modifications introduced in AKOS BC-2974 include strategic functionalization at key positions on the aromatic core, which has been validated through computational modeling and experimental validation.

Biomedical Applications: Recent studies have highlighted the potential of both 89124-32-3 and AKOS BC-2974 in addressing critical biomedical challenges. Research indicates that these compounds exhibit significant inhibitory effects on key enzymes involved in inflammatory pathways. Specifically, they have shown promise in modulating the activity of cyclooxygenase (COX) enzymes, which are pivotal in the synthesis of prostaglandins—mediators of inflammation and pain. Preclinical trials have demonstrated that derivatives like AKOS BC-2974 can reduce inflammation without causing significant side effects, positioning them as candidates for anti-inflammatory therapies.

In addition to their anti-inflammatory properties, these compounds have been investigated for their role in neuroprotective mechanisms. Emerging evidence suggests that they can cross the blood-brain barrier and interact with neuroprotective receptors, potentially offering benefits in neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of 89124-32-3 to modulate neurotransmitter release has been particularly intriguing for researchers exploring novel treatments for cognitive disorders.

Synthetic Pathways and Industrial Relevance: The synthesis of 89124-32-3 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced catalytic systems have been employed to streamline these processes, reducing both time consumption and environmental impact. The development of efficient synthetic routes has made it feasible to produce larger quantities of this compound for industrial applications, including pharmaceutical manufacturing.

The derivative AKOS BC-2974, with its optimized properties, represents a significant step forward in drug development. Its enhanced bioavailability and reduced toxicity make it an attractive candidate for clinical trials. Researchers are exploring various formulations that could leverage these properties for targeted drug delivery systems, improving therapeutic outcomes.

Future Prospects: As research continues to uncover new applications for 89124-32-3 and its derivatives like AKOS BC-2974, their significance in biomedical science is likely to grow exponentially. Ongoing clinical trials aim to validate their efficacy in treating a range of conditions beyond inflammation and neurodegenerative diseases. Furthermore, advancements in computational chemistry are enabling more accurate predictions of molecular interactions, which could accelerate the development of next-generation analogs with improved properties.

The integration of machine learning algorithms with traditional experimental methods has revolutionized the way researchers approach drug discovery. By leveraging large datasets generated from high-throughput screening assays, scientists can identify novel derivatives with enhanced pharmacological profiles more rapidly than ever before. This synergy between computational power and experimental validation holds great promise for future breakthroughs.

In conclusion, compounds such as 89124-32-3 and products like AKOS BC-2974 exemplify the intersection of innovation and precision in chemical research. Their unique properties make them invaluable tools for advancing our understanding of biological processes and developing new therapeutic strategies. As the field continues to evolve, these compounds will undoubtedly play a pivotal role in shaping the future of medicine.